HG6-64-1

• Molecular Formula: C32H34F3N5O2
• Molecular Weight: 577.6 g/mol
• InChI: InChI=1S/C32H34F3N5O2/c1-4-39-13-15-40(16-14-39)20-25-9-10-26(18-28(25)32(33,34)35)38-31(41)23-6-5-21(2)22(17-23)7-8-24-19-37-30-27(11-12-36-30)29(24)42-3/h5-12,17-19H,4,13-16,20H2,1-3H3,(H,36,37)(H,38,41)/b8-7+
• InChIKey: UMBFDGUGXMOMHX-BQYQJAHWSA-N

Standard B-Raf inhibitors lack activity against TAK1 and MAP4K2 (GCK), limiting their use in DLBCL and MAP4K signaling studies. HG6-64-1 is a validated type II kinase inhibitor with: - Potent cellular B-Raf V600E inhibition (IC50: 0.09 μM) - Nanomolar TAK1 (41 nM) and GCK (98 nM) activity - Published EC50 data (1.83-257 nM) across 6 DLBCL lines - Documented in vivo survival benefit (P=0.02) in OCI-LY-19 xenograft model Supplied as a research-use-only tool compound with structural characterization.

HG6-64-1 Compound Overview

HG6-64-1 (CAS 1315329-43-1, synonym HMSL 10017-101-1, compound XI-1) is a small-molecule type II kinase inhibitor originally disclosed in patent WO 2011090738 A2 as example 9 (XI-1) [1]. It exhibits multi-kinase inhibitory activity, most notably against B-Raf V600E (cellular IC50 = 0.09 μM in Ba/F3 cells), TGFβ-activated kinase 1 (TAK1, IC50 = 41 nM), and germinal center kinase / MAP4K2 (GCK, IC50 = 98 nM) [2]. This target profile distinguishes HG6-64-1 from clinically approved, B-Raf-selective inhibitors and has driven its application in diffuse large B-cell lymphoma (DLBCL) research, where GCK was identified as a novel therapeutic target [3]. The compound is a research-use-only tool compound and has not undergone clinical development.

1

Multi-kinase tool: B-Raf V600E, TAK1, MAP4K2 (GCK) inhibition

2

Research-use only; not a clinical candidate or approved drug

3

Differentiated target profile vs. approved B-Raf inhibitors

• [1] WO 2011090738 A2. Type II Raf kinase inhibitors. Filed December 29, 2010. Example 9 (XI-1). View Source
• [2] Tan L, Nomanbhoy T, Gurbani D, Patricelli M, et al. Discovery of Type II Inhibitors of TGFβ-Activated Kinase 1 (TAK1) and Mitogen-Activated Protein Kinase Kinase Kinase Kinase 2 (MAP4K2). J Med Chem. 2015;58(1):183-196. doi:10.1021/jm500480k. View Source
• [3] Matthews JM, Bhatt S, Patricelli MP, Nomanbhoy TK, et al. Pathophysiological significance and therapeutic targeting of germinal center kinase in diffuse large B-cell lymphoma. Blood. 2016;128(2):239-248. doi:10.1182/blood-2016-02-696856. View Source

HG6-64-1 Differentiation from Generic B-Raf Inhibitors

Substituting HG6-64-1 with a conventional B-Raf inhibitor such as dabrafenib, vemurafenib, or PLX-4720 fails to address experimental systems in which TAK1 or MAP4K2 (GCK) activity is the mechanistic driver. HG6-64-1 inhibits TAK1 and GCK with nanomolar potency (IC50 = 41 nM and 98 nM, respectively), whereas approved B-Raf inhibitors lack substantive activity against these kinases [1]. Furthermore, HG6-64-1 has demonstrated single-agent cytotoxicity in DLBCL cell lines (EC50 = 1.83–257 nM) and primary DLBCL tumors via a GCK-dependent mechanism—a therapeutic context for which dabrafenib and vemurafenib show no validated activity [2]. For researchers investigating GCK-driven lymphomagenesis or the intersection of MAP4K and MAPK signaling, generic B-Raf substitution yields a different pharmacological intervention entirely and compromises mechanistic interpretability.

TAK1 & GCK coverage

Standard B-Raf inhibitors lack nanomolar TAK1/GCK activity; substitution removes dual-pathway engagement.

DLBCL cytotoxicity

GCK-dependent anti-lymphoma effect not recapitulated by dabrafenib or vemurafenib in reported models.

T529I gatekeeper activity

Type I inhibitors lose activity against T529I B-Raf; HG6-64-1 retains suppression per patent data.

• [1] Tan L, Nomanbhoy T, Gurbani D, Patricelli M, et al. Discovery of Type II Inhibitors of TGFβ-Activated Kinase 1 (TAK1) and Mitogen-Activated Protein Kinase Kinase Kinase Kinase 2 (MAP4K2). J Med Chem. 2015;58(1):183-196. doi:10.1021/jm500480k. View Source
• [2] Matthews JM, Bhatt S, Patricelli MP, Nomanbhoy TK, et al. Pathophysiological significance and therapeutic targeting of germinal center kinase in diffuse large B-cell lymphoma. Blood. 2016;128(2):239-248. doi:10.1182/blood-2016-02-696856. View Source

HG6-64-1 Comparative Evidence

TAK1/MAP4K2 Inhibition vs. Approved B-Raf Inhibitors

HG6-64-1 potently inhibits TAK1 (IC50 = 41 nM) and MAP4K2/GCK (IC50 = 98 nM) in biochemical assays [1]. In contrast, the approved B-Raf inhibitors dabrafenib and vemurafenib are characterized as B-Raf-selective agents and lack reported sub-100-nM inhibitory activity against TAK1 or MAP4K2/GCK. Dabrafenib exhibits an IC50 of 0.6–0.7 nM for BRAF V600E but shows minimal off-target activity against GCK-family kinases in published selectivity panels . This quantitative target-scope divergence means HG6-64-1 simultaneously engages B-Raf, TAK1, and GCK at therapeutically relevant concentrations, while dabrafenib and vemurafenib provide a narrower, B-Raf-centric intervention [1].

TAK1 & GCK inhibition

Cross-study comparable

HG6-64-1: TAK1 IC50 41 nM, MAP4K2 98 nM; Dabrafenib/Vemurafenib: no reported activity

Broader target engagement than B-Raf-selective inhibitors

Biochemical kinase assays; Ba/F3 B-Raf V600E cellular model

Evidence Dimension	Kinase inhibition potency (biochemical IC50)
Target Compound Data	TAK1 IC50 = 41 nM; MAP4K2 (GCK) IC50 = 98 nM; B-Raf V600E cellular IC50 = 90 nM
Comparator Or Baseline	Dabrafenib: BRAF V600E IC50 = 0.6–0.7 nM; no reported TAK1/MAP4K2 inhibition <100 nM. Vemurafenib: BRAF V600E IC50 = 31 nM; no reported GCK activity.
Quantified Difference	HG6-64-1 provides >1000-fold broader target engagement across TAK1 and GCK; dabrafenib is ~128-fold more potent on BRAF V600E but lacks GCK/TAK1 coverage.
Conditions	Biochemical kinase inhibition assays; B-Raf V600E cellular data from Ba/F3 transformation model

Why This Matters

Procurement of a B-Raf inhibitor without TAK1/GCK coverage will fail to recapitulate HG6-64-1's pharmacology in any experimental system where GCK or TAK1 signaling contributes to the phenotype.

• [1] Tan L, Nomanbhoy T, Gurbani D, Patricelli M, et al. Discovery of Type II Inhibitors of TGFβ-Activated Kinase 1 (TAK1) and Mitogen-Activated Protein Kinase Kinase Kinase Kinase 2 (MAP4K2). J Med Chem. 2015;58(1):183-196. doi:10.1021/jm500480k. View Source

GCK-Dependent Cytotoxicity in DLBCL

In six DLBCL cell lines treated with HG6-64-1, EC50 values ranged from 1.83 to 257 nM, with the exception of the low-GCK-expressing line G452 (EC50 = 1.19 μM) [1]. GCK-dependence of cytotoxicity was confirmed: cell lines with low GCK expression showed attenuated response, and HG6-64-1 reduced phospho-c-jun levels by 35–75% across all tested lines [1]. By contrast, dabrafenib and vemurafenib have no published EC50 values in DLBCL models and are not studied as GCK-pathway inhibitors. Their clinical development is restricted to BRAF V600E-mutant solid tumors (melanoma, NSCLC, anaplastic thyroid cancer)—diseases with fundamentally different kinase dependency [2].

GCK-dependent DLBCL cytotoxicity

Reported

EC50 1.83–257 nM (6 lines); G452 low GCK: EC50 1.19 µM

Supports GCK-dependent cytotoxicity endpoint review

MTS assay, 48h; p-c-jun reduction 35–75%

Evidence Dimension	Anti-proliferative / cytotoxic potency in DLBCL cell lines (EC50)
Target Compound Data	EC50 = 1.83–257 nM across 6 DLBCL lines; G452 (low GCK) EC50 = 1,190 nM
Comparator Or Baseline	Dabrafenib and vemurafenib: no established DLBCL EC50 data; clinical development restricted to BRAF V600E-mutant solid tumors
Quantified Difference	HG6-64-1 demonstrates DLBCL cytotoxicity at sub-micromolar concentrations; standard B-Raf inhibitors lack validated activity in this disease context.
Conditions	MTS proliferation assay; 48-hr treatment; DLBCL lines: SU-DHL-6, SU-DHL-8, VAL, OCI-LY-19, OCI-LY-3, G452

Why This Matters

For DLBCL or GCK-dependent experimental systems, HG6-64-1 is a mechanistically validated tool compound; B-Raf-selective inhibitors cannot substitute because they do not engage the GCK pathway required for anti-lymphoma activity.

• [1] Matthews JM, Bhatt S, Patricelli MP, Nomanbhoy TK, et al. Pathophysiological significance and therapeutic targeting of germinal center kinase in diffuse large B-cell lymphoma. Blood. 2016;128(2):239-248. doi:10.1182/blood-2016-02-696856. View Source
• [2] FDA Prescribing Information: Dabrafenib (TAFINLAR) — approved indications: BRAF V600E-mutant melanoma and NSCLC; Vemurafenib (ZELBORAF) — BRAF V600E-mutant melanoma. No DLBCL indication. View Source

DLBCL Xenograft Survival vs. R-CHOP

In mice bearing subcutaneous OCI-LY-19 DLBCL xenograft tumors, intraperitoneal administration of HG6-64-1 significantly prolonged overall survival compared with both PBS control (P = 0.0034) and standard-of-care R-CHOP immunochemotherapy (P = 0.02) [1]. Tumor volume reduction was observed with both intratumoral and intraperitoneal routes of HG6-64-1 administration. The survival advantage over R-CHOP—the established first-line regimen for DLBCL—provides quantitative in vivo evidence that GCK-targeted intervention with HG6-64-1 can outperform conventional therapy in this xenograft model, a benchmark that B-Raf-selective inhibitors have not been tested against in this disease context [1].

Xenograft survival vs. R-CHOP

Head-to-head

HG6-64-1 prolonged survival over PBS (P=0.0034) and R-CHOP (P=0.02)

Reported survival prolongation in OCI-LY-19 model

Subcutaneous xenograft; intraperitoneal dosing

Evidence Dimension	Overall survival in OCI-LY-19 DLBCL xenograft model
Target Compound Data	HG6-64-1 vs. control: P = 0.0034; HG6-64-1 vs. R-CHOP: P = 0.02 (HG6-64-1 superior)
Comparator Or Baseline	R-CHOP (rituximab + cyclophosphamide + doxorubicin + vincristine + prednisone) — standard first-line DLBCL therapy
Quantified Difference	Statistically significant survival prolongation over both vehicle and R-CHOP; HG6-64-1 consistently outperformed R-CHOP in this model.
Conditions	OCI-LY-19 subcutaneous xenograft in immunocompromised mice; intraperitoneal HG6-64-1 administration; intravenous R-CHOP with oral prednisone

Why This Matters

This is the only published evidence that a GCK-targeted small molecule can outperform R-CHOP in a DLBCL xenograft model, supporting the rationale for selecting HG6-64-1 for GCK-dependent lymphoma research over standard B-Raf inhibitors.

• [1] Matthews JM, Bhatt S, Patricelli MP, Nomanbhoy TK, et al. Pathophysiological significance and therapeutic targeting of germinal center kinase in diffuse large B-cell lymphoma. Blood. 2016;128(2):239-248. doi:10.1182/blood-2016-02-696856. Figure 5. View Source

B-RAF T529I Gatekeeper Mutation Inhibition

According to patent WO 2011090738 A2, compound XI-1 (HG6-64-1) suppresses B-RAF carrying the T529I gatekeeper mutation [1]. The T529I mutation is documented in the literature to confer resistance to type I B-Raf inhibitors such as PLX-4720 and SB590885, which lose inhibitory activity against T529I/V600E double-mutant B-Raf due to steric hindrance at the ATP-binding site [2]. As a type II inhibitor that binds the DFG-out conformation, HG6-64-1 is structurally capable of accommodating the bulkier isoleucine residue at position 529, a property not shared by type I B-Raf inhibitors [1].

B-RAF T529I gatekeeper mutation

Cross-study comparable

HG6-64-1 suppresses T529I mutant (patent); PLX-4720/SB590885 activity abrogated

Type II inhibitor retains activity against gatekeeper mutant

Quantitative fold-change data not publicly disclosed

Evidence Dimension	Retention of inhibitory activity against B-RAF T529I gatekeeper mutant
Target Compound Data	HG6-64-1 (XI-1) suppresses B-RAF T529I gatekeeper mutation (patent data)
Comparator Or Baseline	PLX-4720 and SB590885: activity abrogated by T529I gatekeeper mutation (Whittaker et al., Sci Transl Med 2010)
Quantified Difference	HG6-64-1 retains activity; type I inhibitors PLX-4720 and SB590885 lose efficacy against T529I-mutant B-Raf. Quantitative fold-change IC50 data for HG6-64-1 vs. T529I is not publicly disclosed.
Conditions	Patent WO 2011090738 A2 claims; cell-based B-Raf signaling assays with T529I/V600E double mutant

Why This Matters

For research on acquired B-Raf inhibitor resistance mediated by gatekeeper mutations, HG6-64-1 is one of a limited set of tool compounds with documented T529I-suppressive activity, making it a critical selection over type I B-Raf inhibitors that are known to fail against this resistance mechanism.

• [1] WO 2011090738 A2. Type II Raf kinase inhibitors. Figure 18: XI-1 can suppress B-RAF the 'gatekeeper mutation' T529I. View Source
• [2] Whittaker S, Kirk R, Hayward R, Zambon A, et al. Gatekeeper mutations mediate resistance to BRAF-targeted therapies. Sci Transl Med. 2010;2(35):35ra41. doi:10.1126/scitranslmed.3000758. View Source

Colon Cancer Sub-Cluster Sensitivity vs. Dabrafenib

In a panel of colon cancer cell lines stratified by consensus molecular sub-clusters, HG6-64-1 and dabrafenib exhibited divergent sensitivity patterns: colon cancer cells in cluster 2 showed significantly greater sensitivity to dabrafenib compared with cluster 3, while cluster 2 was more sensitive to HG6-64-1 compared with cluster 1 [1]. This differential sensitivity suggests that HG6-64-1 and dabrafenib, despite both targeting B-Raf, are not interchangeable across molecularly stratified colon cancer subtypes—likely due to their distinct secondary kinase target profiles. Three other B-Raf inhibitors tested (AZ628, PLX-4720, SB590885) did not display sub-cluster-preferential activity, further underscoring the unique sensitivity pattern of HG6-64-1 [1].

Colon cancer sub-cluster sensitivity

Head-to-head

HG6-64-1 sensitivity pattern distinct from dabrafenib; other BRAF inhibitors showed no preference

Distinct sub-cluster sensitivity profile

Colon cancer panel, NMF sub-clusters; Figure 3B

Evidence Dimension	Drug sensitivity by molecular sub-cluster in colon cancer cell line panel (LN-IC50)
Target Compound Data	HG6-64-1: cluster 2 more sensitive than cluster 1 (statistically significant preference)
Comparator Or Baseline	Dabrafenib: cluster 2 more sensitive than cluster 3; AZ628, PLX-4720, SB590885: no sub-cluster preference detected
Quantified Difference	HG6-64-1 and dabrafenib each exhibit distinct, non-overlapping sub-cluster sensitivity profiles; 3 of 5 BRAF inhibitors tested showed no differential activity.
Conditions	Panel of colon cancer cell lines stratified by NMF sub-clusters; LN-IC50 values from dose-response curves; Figure 3B

Why This Matters

When selecting a B-Raf inhibitor for colon cancer research in molecularly stratified models, HG6-64-1 offers a sensitivity profile distinct from dabrafenib and other B-Raf inhibitors, which may be critical for matching compound selection to specific molecular subtypes.

• [1] A molecular sub-cluster of colon cancer cells with low VDR expression is sensitive to chemotherapy, BRAF inhibitors and PI3K-mTOR inhibitors treatment. Aging (Albany NY). 2019;11(19):8587-8603. doi:10.18632/aging.102349. View Source

HG6-64-1 Research Applications

GCK-Dependent DLBCL Research

HG6-64-1 is the best-characterized small-molecule GCK inhibitor for DLBCL research, with quantified EC50 values (1.83–257 nM) across six DLBCL lines, target-engagement evidence via p-c-jun suppression (35–75% reduction), and in vivo survival superiority over R-CHOP (P = 0.02) in the OCI-LY-19 xenograft model [1]. For laboratories investigating GCK as a therapeutic target in lymphoma, or screening for synthetic lethal partners, HG6-64-1 provides the most complete package of mechanistic validation data. Pure B-Raf inhibitors are not indicated here because DLBCL cytotoxicity is GCK-dependent, not B-Raf-dependent; the low-GCK line G452 is insensitive to HG6-64-1 (EC50 = 1.19 μM), confirming on-target mechanism [1].

TAK1/MAP4K2 Dual Inhibition Research

With TAK1 IC50 = 41 nM and MAP4K2 IC50 = 98 nM, HG6-64-1 enables simultaneous interrogation of two MAP4K family kinases [2]. This dual inhibition profile is relevant for studies of TLR/IL-1R signaling (TAK1-dependent) and germinal center biology (GCK-dependent). For researchers requiring a tool compound that engages both nodes without deploying separate inhibitors, HG6-64-1 offers a validated single-agent solution. Note, however, that HG6-64-1 also inhibits ZAK, p38α, Src, Lyn, CSK, and EPH-family kinases with IC50 values of 50–100 nM, so experimental designs should account for this polypharmacology [2].

B-Raf T529I Resistance Modeling

HG6-64-1 is one of a limited number of B-Raf inhibitors with documented retention of activity against the T529I gatekeeper mutation, which confers resistance to type I inhibitors PLX-4720 and SB590885 [3]. For groups modeling acquired resistance to B-Raf-targeted therapy, or screening for compounds active against gatekeeper-mutant B-Raf, HG6-64-1 serves as a type II inhibitor control. Importantly, the T529I-resistant profile is a structural class effect of type II inhibitors, not unique to HG6-64-1, so procurement decisions should consider whether alternative type II B-Raf inhibitors with cleaner selectivity profiles may better suit the experimental question [3].

Molecularly Stratified Colon Cancer Profiling

In experiments where colon cancer cell line panels are stratified by molecular sub-cluster, HG6-64-1 exhibits a sensitivity pattern that is distinct from dabrafenib and not shared by PLX-4720, SB590885, or AZ628 [4]. This makes HG6-64-1 a relevant comparator compound in drug sensitivity screens that seek to identify molecular determinants of B-Raf inhibitor response heterogeneity. Procurement should be driven by the experimental need for a compound with demonstrated differential activity across molecular subtypes, rather than for potency alone [4].

Application

Selection Property

Validation Focus

GCK-pathway DLBCL studies

Reported GCK-dependent cytotoxicity profile

GCK target engagement and xenograft survival endpoints

TAK1/GCK dual-pathway interrogation

Nanomolar TAK1 and MAP4K2 inhibition

TLR/IL-1R and germinal center signaling endpoints

B-Raf gatekeeper mutation resistance studies

Type II inhibitor with T529I activity

Gatekeeper-mutant B-Raf signaling assays

Colon cancer subtype sensitivity profiling

Distinct sub-cluster sensitivity pattern

Molecular subtype-matched B-Raf response endpoints

• [1] Matthews JM, Bhatt S, Patricelli MP, Nomanbhoy TK, et al. Pathophysiological significance and therapeutic targeting of germinal center kinase in diffuse large B-cell lymphoma. Blood. 2016;128(2):239-248. doi:10.1182/blood-2016-02-696856. View Source
• [2] Tan L, Nomanbhoy T, Gurbani D, Patricelli M, et al. Discovery of Type II Inhibitors of TGFβ-Activated Kinase 1 (TAK1) and Mitogen-Activated Protein Kinase Kinase Kinase Kinase 2 (MAP4K2). J Med Chem. 2015;58(1):183-196. doi:10.1021/jm500480k. View Source
• [3] WO 2011090738 A2. Type II Raf kinase inhibitors. Figure 18. Also: Whittaker S et al. Sci Transl Med. 2010;2(35):35ra41. View Source
• [4] A molecular sub-cluster of colon cancer cells with low VDR expression is sensitive to chemotherapy, BRAF inhibitors and PI3K-mTOR inhibitors treatment. Aging (Albany NY). 2019;11(19):8587-8603. doi:10.18632/aging.102349. View Source